Cas no 2279121-94-5 (2-Bromo-N-(2-chloro-4-fluorobenzyl)propanamide)

• Product Name: 2-Bromo-N-(2-chloro-4-fluorobenzyl)propanamide
• CAS No: 2279121-94-5
• MF: C₁₀H₁₀BrClFNO
• MW: 294.547904491425
• MDL: MFCD31654418
• CID: 5094986
• Update Time: 2026-03-02

2-Bromo-N-(2-chloro-4-fluorobenzyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(2-chloro-4-fluorobenzyl)propanamide
• 2-bromo-N-[(2-chloro-4-fluorophenyl)methyl]propanamide

• MDL： MFCD31654418
• Inchi： 1S/C10H10BrClFNO/c1-6(11)10(15)14-5-7-2-3-8(13)4-9(7)12/h2-4,6H,5H2,1H3,(H,14,15)
• InChI Key： RIRYTQDZOKBTQZ-UHFFFAOYSA-N
• SMILES： BrC(C)C(NCC1C=CC(=CC=1Cl)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 3
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Bromo-N-(2-chloro-4-fluorobenzyl)propanamide

Professional Introduction to 2-Bromo-N-(2-chloro-4-fluorobenzyl)propanamide (CAS No. 2279121-94-5)

2-Bromo-N-(2-chloro-4-fluorobenzyl)propanamide is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2279121-94-5, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of both bromo and chloro substituents, along with a fluorine atom, makes it a versatile intermediate for synthesizing more complex molecules.

The molecular structure of 2-Bromo-N-(2-chloro-4-fluorobenzyl)propanamide consists of a propanamide backbone linked to a benzyl group that is further substituted with chlorine and fluorine atoms. This arrangement not only enhances its reactivity but also opens up possibilities for diverse chemical modifications. The bromine atom, in particular, serves as a handle for further functionalization, allowing researchers to attach various pharmacophores or bioactive groups.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing halogenated aromatic rings. The combination of bromine, chlorine, and fluorine in 2-Bromo-N-(2-chloro-4-fluorobenzyl)propanamide makes it an attractive candidate for developing novel therapeutic agents. Studies have shown that such halogenated compounds often exhibit enhanced binding affinity and metabolic stability, which are crucial factors in drug design.

One of the most compelling aspects of this compound is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. The benzyl group in 2-Bromo-N-(2-chloro-4-fluorobenzyl)propanamide provides a scaffold for designing molecules that can selectively inhibit specific kinases. For instance, modifications at the 2-chloro-4-fluorobenzyl position can lead to the development of potent inhibitors with improved selectivity and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies using 2-Bromo-N-(2-chloro-4-fluorobenzyl)propanamide as a lead molecule have identified promising candidates for further optimization. These studies highlight the importance of rational drug design in accelerating the discovery of new therapeutics.

The synthesis of 2-Bromo-N-(2-chloro-4-fluorobenzyl)propanamide involves multi-step organic reactions that require careful optimization to ensure high yields and purity. The presence of multiple functional groups necessitates precise control over reaction conditions to avoid unwanted side products. Techniques such as nucleophilic substitution reactions and condensation reactions are commonly employed in its synthesis.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of halogenated aromatic compounds make them suitable for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are exploring ways to incorporate 2-Bromo-N-(2-chloro-4-fluorobenzyl)propanamide into these materials to improve their performance and stability.

The growing body of research on this compound underscores its significance in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists are essential for fully realizing its potential. As our understanding of molecular interactions continues to evolve, so too will the applications of compounds like 2-Bromo-N-(2-chloro-4-fluorobenzyl)propanamide.

In conclusion, 2-Bromo-N-(2-chloro-4-fluorobenzyl)propanamide (CAS No. 2279121-94-5) represents a fascinating subject of study with far-reaching implications in drug discovery and material science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials. As scientific exploration continues to push the boundaries of what is possible, compounds like this will undoubtedly play a pivotal role in shaping the future of chemistry and medicine.